Cas no 22048-71-1 (4-(1H-pyrrol-1-yl)phenylacetic Acid)

• Product Name: 4-(1H-pyrrol-1-yl)phenylacetic Acid
• CAS No: 22048-71-1
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD01672789
• CID: 262342
• PubChem ID: 30923
• Update Time: 2025-06-08

4-(1H-pyrrol-1-yl)phenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-(1H-pyrrol-1-yl)-
• (4-PYRROL-1-YL-PHENYL)-ACETIC ACID
• SY082874
• 2-(4-pyrrol-1-ylphenyl)acetic acid
• BDBM79498
• EN300-36052
• VU0292079-3
• Oprea1_211914
• [4-(1H-pyrrol-1-yl)phenyl]acetic acid
• CHEMBL258756
• HMS1700N11
• BRN 1620223
• N-(4-Carboxymethene)phenylpyrrole
• MFCD01672789
• cid_30923
• 4-(1-Pyrrolyl)phenylacetic Acid
• HMS2630L03
• VU0292079-2
• SCHEMBL6790414
• SB62214
• 2-[4-(1-pyrrolyl)phenyl]acetic acid
• TS-02859
• 2-(4-pyrrol-1-ylphenyl)ethanoic acid
• Acido 4-(1-pirril)fenilacetco [Italian]
• 22048-71-1
• SMR000278334
• CS-0197030
• Acido 4-(1-pirril)fenilacetco
• 5-20-05-00025 (Beilstein Handbook Reference)
• 2-(4-(1H-pyrrol-1-yl)phenyl)acetic acid
• 2-(4-(1H-pyrrol-1-yl)phenyl)aceticacid
• DTXSID30176525
• Z111572964
• MLS000716817-02
• (p-(1-Pyrrolyl)phenyl)acetic acid
• MLS000716817
• ACETIC ACID, (p-(1-PYRROLYL)PHENYL)-
• D94926
• 2-[4-(1H-pyrrol-1-yl)phenyl]acetic acid
• AKOS000101935
• 4-(1-Pyrryl)phenylacetic acid
• NCGC00242368-02
• Benzeneacetic acid, 4-(1H-pyrrol-1-yl)-
• STK662061
• [4-(pyrrol-1-yl)phenyl]acetic acid
• ALBB-023779
• 4-(1H-pyrrol-1-yl)phenylacetic Acid

• MDL： MFCD01672789
• Inchi： 1S/C12H11NO2/c14-12(15)9-10-3-5-11(6-4-10)13-7-1-2-8-13/h1-8H,9H2,(H,14,15)
• InChI Key： KCZGWRZYJZGMQW-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(=CC=1)N1C=CC=C1)=O

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2
• XLogP3: 1.8

Experimental Properties

• Density: 1.15
• Boiling Point: 372.7°Cat760mmHg
• Flash Point: 179.2°C
• Refractive Index: 1.585
• PSA: 42.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 4-(1H-pyrrol-1-yl)phenylacetic Acid

4-(1H-pyrrol-1-yl)phenylacetic Acid: A Comprehensive Overview

4-(1H-pyrrol-1-yl)phenylacetic Acid, with the CAS number 22048-71-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its fused heterocyclic and aromatic structures, has garnered attention due to its potential biological activities and its role in various chemical synthesis pathways. The combination of a pyrrole ring and a phenylacetic acid moiety makes it a versatile scaffold for drug discovery and medicinal chemistry applications.

The structural features of 4-(1H-pyrrol-1-yl)phenylacetic Acid contribute to its unique chemical properties. The pyrrole ring, known for its ability to interact with biological targets through hydrogen bonding and π-stacking interactions, provides a critical pharmacophoric element. Meanwhile, the phenylacetic acid group introduces a carboxylic acid functionality, which can participate in various chemical reactions, including esterification, amidation, and conjugation with other biomolecules. These structural attributes make it an attractive candidate for further exploration in medicinal chemistry.

Recent research has highlighted the pharmacological significance of 4-(1H-pyrrol-1-yl)phenylacetic Acid. Studies have demonstrated its potential role in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative diseases. The compound's ability to interact with specific enzymes and receptors has been a focal point in several investigations. For instance, its interaction with cyclooxygenase (COX) enzymes has been studied for its potential anti-inflammatory effects, while its binding to certain neurotransmitter receptors has been explored for its potential analgesic properties.

In addition to its pharmacological applications, 4-(1H-pyrrol-1-yl)phenylacetic Acid has shown promise in the development of novel therapeutic agents. Researchers have utilized this compound as a building block in the synthesis of more complex molecules designed to target specific disease pathways more effectively. Its structural versatility allows for modifications that can enhance bioavailability, improve target specificity, and reduce side effects. These attributes have made it a valuable intermediate in the synthesis of potential drug candidates.

The synthesis of 4-(1H-pyrrol-1-yl)phenylacetic Acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between pyrrole derivatives and phenylacetic acid precursors under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce larger quantities of this compound for research and industrial applications.

The analytical characterization of 4-(1H-pyrrol-1-yl)phenylacetic Acid is crucial for ensuring its quality and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm its molecular structure and assess impurities. These analytical methods provide detailed insights into the compound's chemical properties and help ensure that it meets the stringent requirements for pharmaceutical use.

The safety profile of 4-(1H-pyrrol-1-yl)phenylacetic Acid is another important consideration in its application. While preliminary studies suggest that it exhibits low toxicity at moderate doses, further research is needed to fully understand its safety profile across different populations and exposure scenarios. Preclinical studies have begun to explore its acute and chronic toxicity profiles, as well as potential long-term effects on various organ systems. These studies are essential for determining safe dosage ranges and identifying any potential adverse effects that may need to be addressed before clinical trials.

Future directions in the study of 4-(1H-pyrrol-1-yl)phenylacetic Acid include exploring its mechanisms of action in greater detail and investigating its potential therapeutic applications in human diseases. Researchers are particularly interested in understanding how it interacts with biological targets at the molecular level and how these interactions translate into physiological effects. Additionally, studies are underway to evaluate its efficacy in preclinical models of diseases such as cancer, neurodegeneration, and inflammatory disorders.

The role of computational chemistry and molecular modeling techniques is becoming increasingly important in the study of 4-(1H-pyrrol-1-yl)phenylacetic Acid. These tools allow researchers to predict how the compound will interact with biological targets based on its three-dimensional structure. By simulating these interactions computationally, scientists can gain insights into potential binding affinities, identify key pharmacophoric elements, and design modifications that could enhance its therapeutic efficacy.

In conclusion, 4-(1H-pyrrol-1-yl)phenylacetic Acid (CAS number 22048-71-1) is a compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new aspects of its biological activity and pharmacological significance, paving the way for future clinical applications.